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Compound of Interest

Compound Name: CRA-2059 TFA

Cat. No.: B8199024 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

CRA-2059 TFA (Trifluoroacetic Acid), a substance classified as hazardous waste. Adherence

to these guidelines is critical to ensure the safety of laboratory personnel and compliance with

institutional and regulatory standards.

Immediate Safety and Handling Precautions
Trifluoroacetic acid is a corrosive chemical that can cause severe skin burns and eye damage.

[1] It is also harmful if inhaled and toxic to aquatic life with long-lasting effects.[1][2] Therefore,

all handling and disposal procedures must be conducted within a properly functioning chemical

fume hood while wearing appropriate personal protective equipment (PPE), including gloves,

protective clothing, and eye/face protection.

Quantitative Data Summary
The following table summarizes key quantitative information for Trifluoroacetic Acid, the active

hazardous component of CRA-2059 TFA.
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Property Value Source

pH 2 (at 100 g/L aqueous solution)

Melting Point -15 °C / 5 °F

Boiling Point 72.4 °C / 162.3 °F

Aquatic Toxicity (EC50)
>25 mg/l for aquatic

invertebrates (21 days)

Bioaccumulation Potential
Does not significantly

accumulate in organisms

Step-by-Step Disposal Protocol
The proper disposal of CRA-2059 TFA waste is a multi-step process that requires careful

attention to detail from collection to final pickup.

1. Waste Segregation and Collection:

Segregate Waste: Trifluoroacetic acid waste must be segregated from all incompatible

materials, such as alkalines and oxidizers. Do not mix TFA waste with other chemical waste

streams unless explicitly permitted by your institution's Environmental Health & Safety

(EH&S) department.

Use Appropriate Containers: Store CRA-2059 TFA waste in a designated, closed container

that is properly labeled as hazardous waste. Containers should be made of sturdy glass or

plastic with tight-fitting caps. Metal containers should not be used.

Labeling: All waste containers must be clearly labeled with the full chemical name

"Trifluoroacetic Acid" and a "Hazardous Waste" sticker or tag. Do not use abbreviations or

chemical symbols.

2. Storage of Waste:

Designated Area: Hazardous waste must be stored in or near a designated "Satellite

Accumulation Area".
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Container Integrity: Ensure containers are kept upright to prevent leakage and are tightly

sealed when not in use.

Storage Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible

substances.

3. Arranging for Disposal:

Waste Collection Request: Once the waste container is approximately 80% full, a chemical

waste collection request must be submitted to your institution's EH&S department.

Follow Institutional Procedures: Adhere to the specific instructions provided by your EH&S

department for waste pickup.

4. Spill and Emergency Procedures:

Minor Spills: For small spills contained within a chemical fume hood, absorb the spill with an

inert material such as vermiculite or dry sand. Place the absorbent material in a suitable,

sealed container for disposal as hazardous waste.

Major Spills: In the event of a large spill (>50 mL) outside of a fume hood, evacuate the

laboratory immediately, close the doors, and activate the fire alarm. Call emergency services

(911) and notify your supervisor and EH&S department. Do not re-enter the area until

cleared by emergency personnel.

Personal Exposure: If the chemical comes into contact with skin or clothing, remove the

contaminated clothing and rinse the affected body area under an emergency shower for at

least 15 minutes. For eye contact, flush the eyes for 15 minutes at an emergency eyewash

station. Seek immediate medical attention in all cases of exposure.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of CRA-2059 TFA.
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Caption: Workflow for the safe disposal of CRA-2059 TFA waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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